An In-depth Technical Guide to the Chemical Structure and Synthesis of L-647318 (Dihydromevinolin)
An In-depth Technical Guide to the Chemical Structure and Synthesis of L-647318 (Dihydromevinolin)
For Researchers, Scientists, and Drug Development Professionals
Introduction
L-647318, also known as dihydromevinolin, is a potent inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2][3] As a member of the statin class of drugs, it holds significant interest for its potential in managing hypercholesterolemia. Structurally, it is a close analog of lovastatin. This technical guide provides a comprehensive overview of the chemical structure, a detailed synthesis pathway, quantitative data, and experimental protocols relevant to L-647318, tailored for professionals in the field of drug discovery and development.
Chemical Structure
The chemical identity of L-647318 is well-established, with the IUPAC name [(1S,3S,4aS)-8-[2-[(2R,4R)-4-hydroxy-6-oxo-oxan-2-yl]ethyl]-3,7-dimethyl-decalin-1-yl] 2,2-dimethylbutanoate. Its chemical structure is depicted below:
Figure 1: Chemical Structure of L-647318 (Dihydromevinolin).
Quantitative Data
A summary of the key quantitative physicochemical and biological activity data for L-647318 (dihydromevinolin) is presented in Table 1.
| Property | Value | Reference |
| Molecular Formula | C₂₅H₄₂O₅ | [4] |
| Molecular Weight | 422.60 g/mol | [4] |
| CAS Number | 87770-13-6 | |
| Appearance | White to Off-White Solid | [5] |
| Boiling Point | 534.8°C at 760 mmHg (Predicted) | [5] |
| Density | 1.10 ± 0.1 g/cm³ (Predicted) | [5] |
| Flash Point | 174.5°C | [5] |
| Solubility | Practically insoluble in water. Sparingly soluble in ethanol, methanol, and acetonitrile. Commonly dissolved in Dimethyl sulfoxide (B87167) (DMSO) for in vitro assays. | [6] |
| IC₅₀ (HMG-CoA Reductase) | 2.7 nM (Rat Liver Microsomes) | [1][2] |
Synthesis Pathway
The total synthesis of L-647318 (dihydromevinolin) is a significant challenge in organic chemistry due to its complex stereochemical architecture. A frequently employed and efficient approach is a convergent synthesis. This strategy involves the independent synthesis of two key fragments: the highly substituted hexahydronaphthalene (B12109599) (decalin) core and the chiral β-hydroxy-δ-lactone side chain. These fragments are then coupled in the later stages of the synthesis.
A representative convergent synthesis workflow is illustrated in the diagram below.
Caption: Convergent synthesis workflow for L-647318 (Dihydromevinolin).
Experimental Protocols
The following provides a generalized methodology for key stages in the convergent synthesis of L-647318, based on established synthetic strategies. Specific reagents and conditions may vary based on the detailed published procedures.
Stage 1: Synthesis of the Decalin Core (Fragment B)
The construction of the hexahydronaphthalene ring system is a critical part of the synthesis. A common method to achieve this is through an intramolecular Diels-Alder (IMDA) reaction.
-
Preparation of the Triene Precursor: An acyclic triene precursor is synthesized through standard organic transformations. The stereochemistry of the substituents on the triene is crucial for controlling the stereochemical outcome of the subsequent cycloaddition.
-
Intramolecular Diels-Alder Cycloaddition: The triene precursor is subjected to thermal or Lewis acid-catalyzed IMDA reaction to form the decalin ring system. The reaction conditions are optimized to favor the formation of the desired stereoisomer.
-
Functional Group Manipulations: Following the cycloaddition, a series of functional group interconversions are carried out to install the necessary functionalities on the decalin core, preparing it for coupling with the lactone fragment.
Stage 2: Synthesis of the Lactone Moiety (Fragment A)
The chiral lactone side chain is synthesized from a suitable chiral starting material to ensure the correct absolute stereochemistry.
-
Starting Material: A common starting point is a commercially available, enantiomerically pure compound.
-
Chain Elongation and Functionalization: The carbon chain is extended, and the hydroxyl and carboxyl functionalities are introduced using standard synthetic methods.
-
Protection and Activation: The functional groups on the lactone precursor are appropriately protected, and the fragment is activated for the subsequent coupling reaction.
Stage 3: Fragment Coupling and Final Steps
-
Fragment Union: The functionalized decalin core (Fragment B) is coupled with the optically pure lactone precursor (Fragment A). This is typically achieved through the formation of a carbon-carbon bond, for example, via a nucleophilic addition of an organometallic derivative of one fragment to an electrophilic center on the other.
-
Lactone Ring Formation: After coupling, the protecting groups on the side chain are removed, and the β-hydroxy-δ-lactone ring is formed through an intramolecular esterification (lactonization).
-
Deprotection: Any remaining protecting groups on the molecule are removed to yield the final product, L-647318 (dihydromevinolin).
-
Purification: The final compound is purified using chromatographic techniques such as flash column chromatography or high-performance liquid chromatography (HPLC).
In Vitro HMG-CoA Reductase Inhibition Assay
The biological activity of L-647318 is determined by its ability to inhibit HMG-CoA reductase. A common method for this is a spectrophotometric assay.
-
Principle: The activity of HMG-CoA reductase is measured by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of the cofactor NADPH to NADP⁺ during the conversion of HMG-CoA to mevalonate.
-
Materials:
-
Purified HMG-CoA reductase enzyme
-
HMG-CoA substrate
-
NADPH
-
Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)
-
L-647318 (dissolved in DMSO)
-
Microplate reader
-
-
Procedure:
-
A reaction mixture containing the assay buffer, HMG-CoA, and NADPH is prepared.
-
Varying concentrations of L-647318 are added to the wells of a microplate.
-
The reaction is initiated by the addition of the HMG-CoA reductase enzyme.
-
The absorbance at 340 nm is monitored over time.
-
-
Data Analysis: The rate of NADPH consumption is calculated from the linear portion of the absorbance versus time plot. The percentage of inhibition is determined for each concentration of L-647318, and the IC₅₀ value is calculated by fitting the data to a dose-response curve.
The following diagram illustrates the workflow for the HMG-CoA reductase inhibition assay.
Caption: Workflow for HMG-CoA reductase inhibition assay.
Conclusion
L-647318 (dihydromevinolin) is a well-characterized and potent inhibitor of HMG-CoA reductase. Its complex chemical structure has spurred the development of elegant and efficient convergent synthetic strategies. The information provided in this technical guide, including its chemical properties, a detailed synthesis pathway, and relevant experimental protocols, serves as a valuable resource for researchers and professionals in the fields of medicinal chemistry and drug development who are interested in the synthesis and biological evaluation of statins and related compounds.
